Cas no 1258652-08-2 (2,2,2-trifluoroethyl N-[4-(trifluoromethyl)-1,3-thiazol-2-yl]carbamate)

• Product name: 2,2,2-trifluoroethyl N-[4-(trifluoromethyl)-1,3-thiazol-2-yl]carbamate
• CAS No: 1258652-08-2
• MF: C₇H₄F₆N₂O₂S
• MW: 294.1742811203
• CID: 5216714

2,2,2-trifluoroethyl N-[4-(trifluoromethyl)-1,3-thiazol-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl N-[4-(trifluoromethyl)-1,3-thiazol-2-yl]carbamate
• Z858038916
• 2,2,2-trifluoroethylN-[4-(trifluoromethyl)-1,3-thiazol-2-yl]carbamate

• Inchi： 1S/C7H4F6N2O2S/c8-6(9,10)2-17-5(16)15-4-14-3(1-18-4)7(11,12)13/h1H,2H2,(H,14,15,16)
• InChI Key： WPIQMBCZSKMWBH-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)(F)F)N=C1NC(=O)OCC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 307
• Topological Polar Surface Area: 79.5
• XLogP3: 2.9

Additional information on 2,2,2-trifluoroethyl N-[4-(trifluoromethyl)-1,3-thiazol-2-yl]carbamate

Comprehensive Overview of 2,2,2-Trifluoroethyl N-[4-(Trifluoromethyl)-1,3-Thiazol-2-Yl]Carbamate (CAS No. 1258652-08-2)

2,2,2-Trifluoroethyl N-[4-(trifluoromethyl)-1,3-thiazol-2-yl]carbamate, with the CAS number 1258652-08-2, is a specialized fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of multiple trifluoromethyl groups enhances its metabolic stability and lipophilicity, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluorinated compounds like 2,2,2-trifluoroethyl N-[4-(trifluoromethyl)-1,3-thiazol-2-yl]carbamate has surged due to their unique physicochemical properties. Researchers are particularly interested in their potential applications in medicinal chemistry, where fluorine incorporation often improves drug efficacy and pharmacokinetics. This compound's thiazole ring and carbamate moiety further contribute to its versatility, enabling its use in the development of novel antimicrobial agents and enzyme inhibitors.

The synthesis of CAS 1258652-08-2 involves multi-step organic reactions, including the condensation of trifluoroethyl carbamate with 4-(trifluoromethyl)thiazole-2-amine. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. Its stability under various conditions makes it suitable for further derivatization, aligning with the growing trend of structure-activity relationship (SAR) studies in modern drug design.

From an industrial perspective, 2,2,2-trifluoroethyl N-[4-(trifluoromethyl)-1,3-thiazol-2-yl]carbamate is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure on chemical manufacturing, researchers are exploring eco-friendly catalysts and solvent-free reactions to produce such compounds. This aligns with the broader industry shift toward environmentally benign processes, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in crop protection. Fluorinated thiazoles are being investigated for their efficacy as pesticides and herbicides, addressing global challenges like food security and resistance management. Its mechanism of action, possibly involving the inhibition of key enzymatic pathways in pests, makes it a candidate for next-generation agrochemicals.

In summary, 2,2,2-trifluoroethyl N-[4-(trifluoromethyl)-1,3-thiazol-2-yl]carbamate (CAS 1258652-08-2) represents a promising scaffold in both pharmaceutical and agricultural research. Its unique structural features, combined with the rising demand for fluorine-containing compounds, position it as a subject of ongoing scientific exploration. As industries continue to prioritize innovation and sustainability, this compound is likely to remain at the forefront of chemical R&D discussions.